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Compound of Interest

Compound Name: Trifludimoxazin

Cat. No.: B1651332

For Researchers, Scientists, and Drug Development Professionals

Introduction

Trifludimoxazin is a novel herbicide belonging to the 1,3,5-triazinane class of chemicals.[1] It
functions as a potent inhibitor of the protoporphyrinogen oxidase (PPO) enzyme, a critical
component in the chlorophyll biosynthesis pathway in plants.[1][2][3] This document provides
detailed application notes and protocols for the analytical research of Trifludimoxazin,
including its physicochemical properties, mechanism of action, and established analytical
methods for its quantification in various matrices.

Physicochemical Properties of Trifludimoxazin

A thorough understanding of the physicochemical properties of Trifludimoxazin is fundamental
for the development of analytical methods and for understanding its environmental fate and
behavior.
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Property

Value

Reference

Chemical Name

1,5-dimethyl-6-sulfanylidene-3-
(2,2, 7-trifluoro-3-oxo-4-prop-2-
ynyl-1,4-benzoxazin-6-
yI)-1,3,5-triazinane-2,4-dione

[4]

CAS Number

1258836-72-4

[4]

Molecular Formula

C16H11F3N404S

[4]

Appearance

Odourless off-white to beige

crystalline powder

[1]

Solubility in Water

1.78 mg/L (at 20.1°C and pH
7.88)

[1]

Solubility in Organic Solvents

Highly soluble in acetone
(423.8 g/L), dichloromethane
(238.4 g/L), and ethyl acetate
(155.2 g/L); Moderately soluble
in methanol (10.8 g/L) and
toluene (36 g/L); Low solubility
in n-heptane (0.027 g/L)

[1]

Octanol/Water Partition

Coefficient (Log Kow)

3.33 at 30°C

[1]

Vapor Pressure

1.1 x 10-10 Pa (20°C)

[1]

pKa

7.59 (20°C, determined by
HPLC)

[1]

Mechanism of Action: PPO Inhibition

Trifludimoxazin exerts its herbicidal activity by inhibiting the protoporphyrinogen oxidase

(PPO) enzyme.[1][2][3] PPO is the last common enzyme in the biosynthetic pathways of both

chlorophyll in plants and heme in animals.[1] Inhibition of PPO leads to the accumulation of

protoporphyrinogen IX, which is then oxidized to protoporphyrin IX.[2] In the presence of light,
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protoporphyrin 1X generates reactive oxygen species, leading to lipid peroxidation and
ultimately, the destruction of plant cell membranes and cell death.[2][5]

Click to download full resolution via product page

Caption: Mechanism of action of Trifludimoxazin via inhibition of the PPO enzyme.

Analytical Methods for Trifludimoxazin and its
Metabolites

High-performance liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS)
is the recommended technique for the sensitive and selective quantification of Trifludimoxazin
and its metabolites in various environmental and biological matrices.[1][6][7]

Sample Preparation Workflow

The following diagram outlines a general workflow for the extraction and analysis of
Trifludimoxazin from water and soil samples.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.centerforfoodsafety.org/files/cfs-trifludimoxazin-comments--1-11-20_61670.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC10092844/
https://www.benchchem.com/product/b1651332?utm_src=pdf-body-img
https://www.benchchem.com/product/b1651332?utm_src=pdf-body
https://www.benchchem.com/product/b1651332?utm_src=pdf-body
https://www.benchchem.com/product/b1651332?utm_src=pdf-body
https://www.apvma.gov.au/sites/default/files/publication/65676-prs_on_trifludimoxazin_in_the_product_voraxor_herbicide.pdf
https://www.epa.gov/system/files/documents/2021-07/der-trifludimoxazin-and-degradates-in-water-mrid-50406039.pdf
https://docs.publicnow.com/viewDoc.aspx?filename=139931%5CEXT%5CF8E1B295E6B45E37AE207CBF45A4CD67A4E3F9C3_D20C52B63BEF154FFF55391D5D40771D5ADB7255.PDF
https://www.benchchem.com/product/b1651332?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1651332?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

4 )

Water Sample Analysis Soil Sample Analysis

Water Sample (10 mL) Soil Sample (5 g)

: '

Extract with methanol:water
with 0.1% formic acid

: '

Filter (0.45 pm PTFE) Concentrate extract

'

Partition with
cyclohexane:ethyl acetate

; ) l

Evaporate to dryness

'

Reconstitute in
methanol:water with 0.1% formic acid

Dilute with acidified methanol

Click to download full resolution via product page

Caption: General experimental workflow for Trifludimoxazin analysis in water and soil.

Protocol for Trifludimoxazin and Metabolite Analysis in
Water (Based on EPA Method D1724/01)[6]
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1. Scope: This method is for the determination of Trifludimoxazin and its metabolites in
drinking and surface water.

2. Principle: Residues are extracted from water samples and analyzed by liquid
chromatography with tandem mass spectrometry (LC-MS/MS) using electrospray ionization
(ESI) in positive mode.

3. Reagents and Materials:

e Methanol (HPLC grade)

o Water (HPLC grade)

e Formic acid (reagent grade)

o Trifludimoxazin and metabolite analytical standards
e Syringe filters (0.45 um PTFE)

4. Instrumentation:

o High-Performance Liquid Chromatograph (HPLC)
o Tandem Mass Spectrometer (MS/MS) with an ESI source

5. Sample Preparation:
e For Trifludimoxazin and most metabolites:

o Take a 10 mL aliquot of the water sample.
« Dilute with acidified methanol.
« Filter the extract through a 0.45 um PTFE syringe filter directly into an HPLC vial.[6]

e For metabolite M850H001:

o Take a separate aliquot of the water sample.

 Acidify the sample.

e Perform a liquid-liquid partition with ethyl acetate:cyclohexane.

e Centrifuge the sample.

» Evaporate an aliquot of the organic layer to dryness.

» Re-dissolve the residue in methanol:water with 0.1% formic acid.

« Filter the solution through a 0.45 um PTFE syringe filter into an HPLC vial.[6]

6. LC-MS/MS Conditions:
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e LC Column: A confirmatory analysis for Trifludimoxazin may require a different LC column
and gradient.[6]

» Mobile Phase: A gradient of methanol and water, both containing 0.1% formic acid, is
typically used.

 lonization Mode: ESI Positive

e Quantitation: Based on external matrix-matched standards.[1]

7. Mass Spectrometric Transitions: The following table summarizes the precursor and product
ions for Trifludimoxazin and its key metabolites.

Precursor lon Productlon 1 Product lon 2

Analyte Reference
(m/z) (m/z) (m/z)
Trifludimoxazin 413 74 - [6]
M850H001 397 141 134 [6]
M850H002 373 323 193 [6]
M850H003 357 307 193 [6]
M850H004 387 131 74 [6]
M850H012 257 163 116 [6]
M850H035 371 257 163 [6]

8. Method Validation Parameters: The analytical method should be validated according to
established guidelines, with typical parameters including:

Parameter Acceptance Criteria Reference

0.01 mg/kg for cereal forage

Limit of Quantitation (LOQ) i [1]
and grain

LOQ in Water 30 ng/L for each analyte [6]

Mean Recoveries 70-120% [6]

Relative Standard Deviation

<20% [6]
(RSD)

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1651332?utm_src=pdf-body
https://www.epa.gov/system/files/documents/2021-07/der-trifludimoxazin-and-degradates-in-water-mrid-50406039.pdf
https://www.apvma.gov.au/sites/default/files/publication/65676-prs_on_trifludimoxazin_in_the_product_voraxor_herbicide.pdf
https://www.benchchem.com/product/b1651332?utm_src=pdf-body
https://www.epa.gov/system/files/documents/2021-07/der-trifludimoxazin-and-degradates-in-water-mrid-50406039.pdf
https://www.epa.gov/system/files/documents/2021-07/der-trifludimoxazin-and-degradates-in-water-mrid-50406039.pdf
https://www.epa.gov/system/files/documents/2021-07/der-trifludimoxazin-and-degradates-in-water-mrid-50406039.pdf
https://www.epa.gov/system/files/documents/2021-07/der-trifludimoxazin-and-degradates-in-water-mrid-50406039.pdf
https://www.epa.gov/system/files/documents/2021-07/der-trifludimoxazin-and-degradates-in-water-mrid-50406039.pdf
https://www.epa.gov/system/files/documents/2021-07/der-trifludimoxazin-and-degradates-in-water-mrid-50406039.pdf
https://www.epa.gov/system/files/documents/2021-07/der-trifludimoxazin-and-degradates-in-water-mrid-50406039.pdf
https://www.apvma.gov.au/sites/default/files/publication/65676-prs_on_trifludimoxazin_in_the_product_voraxor_herbicide.pdf
https://www.epa.gov/system/files/documents/2021-07/der-trifludimoxazin-and-degradates-in-water-mrid-50406039.pdf
https://www.epa.gov/system/files/documents/2021-07/der-trifludimoxazin-and-degradates-in-water-mrid-50406039.pdf
https://www.epa.gov/system/files/documents/2021-07/der-trifludimoxazin-and-degradates-in-water-mrid-50406039.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1651332?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Conclusion

The analytical methods and protocols outlined in this document provide a robust framework for
the accurate and precise quantification of Trifludimoxazin and its metabolites in research and
regulatory settings. The use of LC-MS/MS is essential for achieving the required sensitivity and
selectivity. Adherence to validated protocols and a thorough understanding of the compound's
properties are critical for generating reliable data in Trifludimoxazin research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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